molecular formula C9H8N2O3S B8789706 8-Aminoquinoline-5-sulfonic acid CAS No. 41606-26-2

8-Aminoquinoline-5-sulfonic acid

Cat. No.: B8789706
CAS No.: 41606-26-2
M. Wt: 224.24 g/mol
InChI Key: NLUUWZYRMSDVAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Aminoquinoline-5-sulfonic acid is a useful research compound. Its molecular formula is C9H8N2O3S and its molecular weight is 224.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

41606-26-2

Molecular Formula

C9H8N2O3S

Molecular Weight

224.24 g/mol

IUPAC Name

8-aminoquinoline-5-sulfonic acid

InChI

InChI=1S/C9H8N2O3S/c10-7-3-4-8(15(12,13)14)6-2-1-5-11-9(6)7/h1-5H,10H2,(H,12,13,14)

InChI Key

NLUUWZYRMSDVAE-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CC(=C2N=C1)N)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 250 ml 1-neck round-bottomed flask fitted with a reflux condenser was placed 25.0 g (0.0724 m) of the pyridinium 8-acetamido-5-quinolinesulfonate and 30 ml water. The slurry was heated to effect solution, 30 ml concentrated hydrochloric acid added and the mixture heated to reflux for 1 hour with stirring. A thick crystalline mass separated during the heating period. The thick slurry was then chilled to 0°-5° C. for several hours, filtered and washed with cold 6 N hydrochloric acid and THF. The yield was 11.3 g (70 percent) of product as off-white needles.
Name
pyridinium 8-acetamido-5-quinolinesulfonate
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Three

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